Cas no 54044-11-0 (Azetidin-3-one)
Azetidin-3-one structure
Product Name:Azetidin-3-one
CAS No:54044-11-0
MF:C3H5NO
MW:71.0779006481171
MDL:MFCD06858459
CID:836328
PubChem ID:1516505
Update Time:2024-11-02
Azetidin-3-one Chemical and Physical Properties
Names and Identifiers
-
- 3-AZETIDINONE
- azetidin-3-one
- 3-Oxoazetidine
- azetidin-3-one,hydrochloride
- XPRVSYXHPUYSGF-UHFFFAOYSA-N
- EN300-74881
- DTXSID10363971
- 54044-11-0
- CS-0271191
- J-511748
- D87722
- AKOS006282137
- Azetidin-3-one
-
- MDL: MFCD06858459
- Inchi: InChI=1S/C3H5NO/c5-3-1-4-2-3/h4H,1-2H2
- InChI Key: XPRVSYXHPUYSGF-UHFFFAOYSA-N
- SMILES: C1C(=O)CN1
Computed Properties
- Exact Mass: 71.037
- Monoisotopic Mass: 71.037
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 5
- Rotatable Bond Count: 0
- Complexity: 53.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1A^2
- XLogP3: -0.6
Experimental Properties
- Density: 1.119
- Boiling Point: 140 ºC
- Flash Point: 77 ºC
Azetidin-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A965478-10mg |
Azetidin-3-one |
54044-11-0 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A965478-50mg |
Azetidin-3-one |
54044-11-0 | 50mg |
$ 65.00 | 2022-06-07 | ||
| TRC | A965478-100mg |
Azetidin-3-one |
54044-11-0 | 100mg |
$ 80.00 | 2022-06-07 | ||
| Chemenu | CM200227-5g |
azetidin-3-one |
54044-11-0 | 95% | 5g |
$439 | 2021-06-09 | |
| Chemenu | CM200227-10g |
azetidin-3-one |
54044-11-0 | 95% | 10g |
$661 | 2021-06-09 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 25R0090-5g |
Azetidin-3-one |
54044-11-0 | 96% | 5g |
1679.12CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 25R0090-25g |
Azetidin-3-one |
54044-11-0 | 96% | 25g |
5071.29CNY | 2021-05-07 | |
| Chemenu | CM200227-5g |
azetidin-3-one |
54044-11-0 | 95% | 5g |
$*** | 2023-05-30 | |
| Chemenu | CM200227-10g |
azetidin-3-one |
54044-11-0 | 95% | 10g |
$*** | 2023-05-30 | |
| eNovation Chemicals LLC | K01879-5g |
azetidin-3-one HCl |
54044-11-0 | >97% | 5g |
$695 | 2023-09-02 |
Azetidin-3-one Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:54044-11-0)Azetidin-3-one
Order Number:A7858
Stock Status:in Stock
Quantity:25g/5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):655.0/217.0
Email:sales@amadischem.com
Azetidin-3-one Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:54044-11-0)Azetidin-3-one
Purity:99%/99%
Quantity:25g/5g
Price ($):655.0/217.0